Cas no 2256705-44-7 (2-(4-bromo-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2)

• Product Name: 2-(4-bromo-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2
• CAS No: 2256705-44-7
• MF: C₁₃H₁₆BBrN₄O₂
• MW: 355.031388282776
• CID: 6816573
• PubChem ID: 172405556
• Update Time: 2025-03-02

2-(4-bromo-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2256705-44-7
• CS-21574
• 2-(4-bromo-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2

• Inchi： 1S/C13H16BBrN4O2/c1-12(2)13(3,4)21-14(20-12)9-5-16-11(17-6-9)19-7-10(15)18-8-19/h5-8H,1-4H3/i5D,6D,7D,8D
• InChI Key： UESOVZZMJKUROI-KDWZCNHSSA-N
• SMILES： BrC1=C([2H])N(C([2H])=N1)C1=NC([2H])=C(B2OC(C)(C)C(C)(C)O2)C([2H])=N1

Computed Properties

• Exact Mass: 354.08008Da
• Monoisotopic Mass: 354.08008Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų